N-(2,3-Dimethylphenyl)-2-[4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidin-1-yl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C24H29N5O2/c1-17-8-7-11-21(18(17)2)25-22(30)16-28-14-12-19(13-15-28)23-26-27(3)24(31)29(23)20-9-5-4-6-10-20/h4-11,19H,12-16H2,1-3H3,(H,25,30)
• InChI Key: PMILRHSPOZGROI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2CCC(CC2)C3=NN(C(=O)N3C4=CC=CC=C4)C)C
• Molecular Formula: C24H29N5O2
• Molecular Weight: 419.5 g/mol

Description

N-(2,3-Dimethylphenyl)-2-[4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidin-1-yl]acetamide is a useful research compound. Its molecular formula is C24H29N5O2 and its molecular weight is 419.529. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Synthesis Techniques

The synthesis of related compounds, such as N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, highlights a practical process starting from piperazine and N-chloroacetyl-2,6-xylidine. This process emphasizes the removal of by-products and the efficient extraction of the target compound, demonstrating the complexity and precision required in chemical synthesis (Guillaume et al., 2003).

Potential Applications in Material Science

Fingerprint Detection

Research into derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288) sulfonamides and alkylated piperazine derivatives shows significant potential in applications beyond pharmacology, such as fingerprint detection on various surfaces, indicating the compound's versatility in forensic science (Khan et al., 2019).

Biomedical Research

Antimicrobial Nano-Materials

Derivatives of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide have been investigated for their antimicrobial activities against pathogenic bacteria and fungi, revealing the potential for developing new antimicrobial agents. The structural modifications on the benzothiazole ring and piperidine group significantly impact their efficacy against Candida species, suggesting a pathway for designing targeted antimicrobial therapies (Mokhtari & Pourabdollah, 2013).

Radiolabeling and Imaging Applications

PET Imaging Ligands

The synthesis of radiolabeled compounds, such as [11C]R116301, derived from N-(2,6-Dimethylphenyl)-2-(piperazin-1-yl)acetamide frameworks, underscores the potential of these chemicals in medical imaging, particularly in positron emission tomography (PET) for investigating central neurokinin(1) (NK1) receptors. This application demonstrates the relevance of such compounds in enhancing our understanding of neurological conditions and the brain's receptor systems (Van der Mey et al., 2005).